Cas no 100617-42-3 (4-(Cyclohexyloxy)phenylmethanamine)

• Product Name: 4-(Cyclohexyloxy)phenylmethanamine
• CAS No: 100617-42-3
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 2113993
• Update Time: 2025-10-28

4-(Cyclohexyloxy)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• 4-(cyclohexyloxy)Benzenemethanamine
• [4-(cyclohexyloxy)phenyl]methanamine
• Benzenemethanamine, 4-(cyclohexyloxy)-
• (4-(cyclohexyloxy)phenyl)methanamine
• 4-cyclohexyloxy-benzylamine
• TZGIKTKRPOBYLW-UHFFFAOYSA-N
• NE14025
• Z992422534
• 4-(Cyclohexyloxy)phenylmethanamine

• Inchi： 1S/C13H19NO/c14-10-11-6-8-13(9-7-11)15-12-4-2-1-3-5-12/h6-9,12H,1-5,10,14H2
• InChI Key： TZGIKTKRPOBYLW-UHFFFAOYSA-N
• SMILES： O(C1C=CC(CN)=CC=1)C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 169
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-(Cyclohexyloxy)phenylmethanamine

Research Briefing on 4-(Cyclohexyloxy)phenylmethanamine (CAS: 100617-42-3): Recent Advances and Applications

4-(Cyclohexyloxy)phenylmethanamine (CAS: 100617-42-3) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activities, and potential clinical applications. The information presented herein is derived from recent peer-reviewed publications, patents, and industry reports, ensuring the accuracy and relevance of the content.

Recent studies have highlighted the role of 4-(Cyclohexyloxy)phenylmethanamine as a key intermediate in the synthesis of novel pharmacologically active compounds. Its structural features, including the cyclohexyloxy and phenylmethanamine moieties, make it a versatile building block for the development of drugs targeting central nervous system (CNS) disorders, inflammatory diseases, and cancer. Researchers have employed advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and reductive amination, to optimize the production of this compound with high yield and purity.

In the context of biological activity, 4-(Cyclohexyloxy)phenylmethanamine has demonstrated promising results in preclinical studies. For instance, it has been shown to modulate neurotransmitter systems, particularly those involving serotonin and dopamine, suggesting potential applications in the treatment of depression and Parkinson's disease. Additionally, its anti-inflammatory properties have been investigated in models of chronic inflammation, where it exhibited significant reduction in pro-inflammatory cytokine levels. These findings underscore the compound's potential as a multi-target therapeutic agent.

One of the most notable advancements in the application of 4-(Cyclohexyloxy)phenylmethanamine is its incorporation into drug delivery systems. Recent research has explored its use in nanoparticle-based formulations to enhance bioavailability and target specificity. For example, a study published in the Journal of Controlled Release demonstrated that encapsulating the compound in polymeric nanoparticles improved its stability and prolonged its circulation time in vivo, thereby enhancing its therapeutic efficacy. Such innovations are paving the way for the development of next-generation therapeutics with improved pharmacokinetic profiles.

Despite these promising developments, challenges remain in the clinical translation of 4-(Cyclohexyloxy)phenylmethanamine-based therapies. Issues such as metabolic stability, potential toxicity, and scalability of synthesis need to be addressed through further research. Ongoing studies are focusing on structural modifications to optimize the compound's pharmacological properties while minimizing adverse effects. Collaborative efforts between academia and industry are crucial to overcoming these hurdles and advancing the compound toward clinical trials.

In conclusion, 4-(Cyclohexyloxy)phenylmethanamine (CAS: 100617-42-3) represents a promising candidate for the development of novel therapeutics across a range of medical conditions. Its unique chemical structure and diverse biological activities make it a valuable subject of ongoing research. As synthetic methodologies and drug delivery technologies continue to evolve, the potential applications of this compound are expected to expand, offering new opportunities for addressing unmet medical needs. This briefing serves as a comprehensive resource for researchers and professionals seeking to stay abreast of the latest developments in this dynamic field.